N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamide

• IUPAC Name: N-propan-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)acetamide
• InChI: InChI=1S/C15H21NO2/c1-11(2)16-15(17)10-18-14-8-7-12-5-3-4-6-13(12)9-14/h7-9,11H,3-6,10H2,1-2H3,(H,16,17)
• InChI Key: VALQESWIVRSIMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)COC1=CC2=C(CCCC2)C=C1
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamide, also known as THN-α or TAN-67, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of compounds known as α-naphthylmethylamines and is structurally related to the opioid receptor antagonist naltrexone. THN-α has been shown to have a unique pharmacological profile, which makes it a promising candidate for the development of novel therapeutics.

Mechanism of Action

N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα acts as a mu-opioid receptor antagonist, which means that it binds to the receptor and prevents the activation of downstream signaling pathways. This results in the inhibition of pain perception and the reduction of opioid-induced side effects such as respiratory depression and addiction.
Biochemical and Physiological Effects
N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain perception in animal models of acute and chronic pain. N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα also has the potential to reduce opioid-induced side effects such as respiratory depression and addiction. Additionally, N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced on a large scale and is readily available for research purposes. Additionally, N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has a unique pharmacological profile, which makes it a promising candidate for the development of novel therapeutics. However, there are also limitations to the use of N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its pharmacological properties.

Future Directions

There are a number of future directions for research on N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα. One potential avenue of research is the development of novel therapeutics based on N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα. It has the potential to be used as a pain management tool with reduced side effects compared to traditional opioids. Additionally, further research is needed to fully understand the mechanism of action of N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα and its potential applications in the treatment of inflammatory conditions. Finally, N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα may have potential applications in the treatment of addiction and withdrawal, and further research is needed to explore this possibility.

Synthesis Methods

The synthesis of N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα involves the reaction of 2-naphthol with isopropylamine in the presence of acetic anhydride. This reaction results in the formation of N-isopropyl-2-(2-naphthoxy)acetamide, which is then converted to N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα by hydrogenation using palladium on charcoal as a catalyst. The synthesis of N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα is relatively straightforward and can be performed on a large scale, making it a viable option for further research and development.

Scientific Research Applications

N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have a high affinity for the mu-opioid receptor, which is involved in the modulation of pain perception. N-isopropyl-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamideα has also been shown to have a unique pharmacological profile, which makes it a promising candidate for the development of novel therapeutics.